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Compound of Interest

Compound Name:
2-chloro-N-methoxy-N-

methylpropanamide

CAS No.: 952579-60-1

Cat. No.: B1486459

Get Quote

Part 1: Chemical Identity & Significance[1][2][3][4]
Core Identity
This compound is a Weinreb amide derivative featuring an

-chloro substituent. It is a critical building block for the chemoselective synthesis of

-chloro ketones, which are essential scaffolds in the production of heterocycles (e.g., thiazoles,
imidazoles) and pharmaceutical active ingredients (APIs).
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Parameter Data

Chemical Name 2-chloro-N-methoxy-N-methylpropanamide

CAS Number 952579-60-1

Synonyms

N-Methoxy-N-methyl-2-chloropropanamide;

ngcontent-ng-c2372798075="" _nghost-ng-

c102404335="" class="inline ng-star-inserted">

-Chloropropionyl Weinreb Amide

Molecular Formula

Molecular Weight 151.59 g/mol

SMILES CN(OC)C(=O)C(C)Cl

Structure Description

Propionamide backbone with a chlorine atom at

the

-position and the characteristic N-methoxy-N-

methyl moiety.[1][2][3][4][5][6][7][8][9]

Structural Significance
The N-methoxy-N-methyl group prevents over-addition of nucleophiles (like Grignard reagents)

by forming a stable five-membered chelate intermediate. The

-chloro group adds electrophilic character to the adjacent carbon, making the resulting ketones
versatile for subsequent cyclization reactions.

Part 2: Hazard Identification & Safety Profile
Signal Word:WARNING

GHS Classification (Predicted/Read-Across)
Based on structural analogs (e.g., 2-chloro-N-methoxy-N-methylacetamide, CAS 67442-07-3)

and functional group properties.
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation.

STOT - Single Exposure Category 3
H335: May cause respiratory

irritation.

Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed.

Precautionary Statements
P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses if present and easy to do. Continue rinsing.[10]

Safety Management Workflow
The following diagram outlines the logical flow for managing risks associated with this

compound in a laboratory setting.

Risk Assessment
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Click to download full resolution via product page

Caption: Operational workflow for handling 2-chloro-N-methoxy-N-methylpropanamide,

emphasizing decision points for exposure and disposal.
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Part 3: Chemical & Physical Properties
Note: Experimental data for this specific CAS is limited. Values below represent a consensus of

predicted models (EPA/PubChem) and analog read-across.

Property Value / Range Source/Note

Physical State Liquid or Low-Melting Solid Predicted MP ~15°C [1, 4]

Color Colorless to Pale Yellow Analog observation

Boiling Point 227–232 °C (at 760 mmHg) Predicted [4]

Density 1.07 ± 0.05 g/cm³ Predicted [4]

Flash Point ~89 °C (192 °F) Predicted (Combustible) [4]

Solubility Soluble in DCM, THF, EtOAc Hydrophobic organic profile

Partition Coeff.[1][3][7] (LogP) ~0.54 Predicted [2]

Stability Moisture Sensitive
Hydrolyzes to acid/amine over

time

Part 4: Technical Application (Synthesis &
Mechanism)
Primary Application: Synthesis of -Chloro Ketones
The primary utility of 2-chloro-N-methoxy-N-methylpropanamide is its reaction with

organometallic reagents (Grignard or Organolithium) to form ketones. Unlike esters, which

often yield tertiary alcohols due to double addition, this Weinreb amide yields the ketone

exclusively.

Experimental Protocol (General Procedure)
This protocol is a generalized standard operating procedure (SOP) derived from Weinreb

amide chemistry.

Preparation: Flame-dry a round-bottom flask and purge with Argon/Nitrogen.
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Solvation: Dissolve 1.0 equiv of 2-chloro-N-methoxy-N-methylpropanamide in anhydrous

THF (0.5 M concentration). Cool to 0 °C (or -78 °C if using R-Li).

Addition: Dropwise add 1.1–1.2 equiv of the organometallic reagent (e.g., Phenylmagnesium

bromide).

Observation: The solution may turn yellow/cloudy as the chelate forms.

Reaction: Stir for 1–2 hours. Monitor by TLC (the intermediate chelate is stable; the ketone

forms only upon hydrolysis).

Quench (Critical Step): Quench with cold 1M HCl or saturated

.

Mechanism: Acid hydrolysis breaks the N-O-Metal chelate, releasing the ketone.[11]

Workup: Extract with EtOAc, wash with brine, dry over

, and concentrate.

Mechanistic Pathway
The high yield and selectivity are driven by the formation of a stable tetrahedral intermediate.
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Caption: Mechanistic pathway showing the formation of the stable magnesium chelate,

preventing over-addition of the nucleophile.

Part 5: Handling, Storage, & Disposal
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Storage Conditions
Temperature: Refrigerate (2–8 °C).

Atmosphere: Store under inert gas (Argon/Nitrogen). The compound is hygroscopic and

hydrolytically unstable over long periods.

Container: Tightly sealed glass vial with a PTFE-lined cap.

Disposal
Waste Stream: Halogenated Organic Waste.

Protocol: Do not dispose of in general trash or down the drain. Dissolve in a combustible

solvent and incinerate in a licensed chemical incinerator equipped with an afterburner and

scrubber (to manage HCl generation).

Part 6: References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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